Cas no 1340113-16-7 (Methyl 3-amino-5-chloro-2-methoxybenzoate)

• Product Name: Methyl 3-amino-5-chloro-2-methoxybenzoate
• CAS No: 1340113-16-7
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6627330
• PubChem ID: 63023142
• Update Time: 2025-06-14

Methyl 3-amino-5-chloro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1340113-16-7
• SCHEMBL13280732
• AKOS012322167
• ZWKNURNGLFWTBX-UHFFFAOYSA-N
• methyl 3-amino-5-chloro-2-methoxybenzoate
• Methyl 3-amino-5-chloro-2-methoxybenzoate

• Inchi： 1S/C9H10ClNO3/c1-13-8-6(9(12)14-2)3-5(10)4-7(8)11/h3-4H,11H2,1-2H3
• InChI Key： ZWKNURNGLFWTBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)OC)C=1)OC)N

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 3-amino-5-chloro-2-methoxybenzoate

Comprehensive Overview of Methyl 3-amino-5-chloro-2-methoxybenzoate (CAS No. 1340113-16-7)

Methyl 3-amino-5-chloro-2-methoxybenzoate, with the CAS number 1340113-16-7, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of benzoate esters, characterized by its unique molecular structure featuring an amino group, a chloro substituent, and a methoxy group. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for Methyl 3-amino-5-chloro-2-methoxybenzoate has surged due to its role in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and precision agriculture. The compound's structural versatility allows for modifications that can enhance bioavailability and target specificity, making it a focal point in medicinal chemistry and agrochemical innovation.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl 3-amino-5-chloro-2-methoxybenzoate?" The synthesis typically involves the esterification of 3-amino-5-chloro-2-methoxybenzoic acid with methanol under acidic conditions. Advanced techniques, such as microwave-assisted synthesis and catalyzed reactions, have been explored to improve yield and efficiency. These methods align with the growing trend of green chemistry, which emphasizes sustainable and environmentally friendly processes.

The compound's physicochemical properties are also a topic of interest. Methyl 3-amino-5-chloro-2-methoxybenzoate exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), while its stability under various pH conditions makes it suitable for diverse formulations. These characteristics are critical for researchers working on drug delivery systems and formulation optimization.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of derivatives of Methyl 3-amino-5-chloro-2-methoxybenzoate. By altering its functional groups, scientists can develop compounds with enhanced efficacy and reduced side effects. This approach is particularly relevant in the context of personalized medicine and targeted therapies, where specificity and potency are paramount.

From an industrial perspective, the scalability of producing Methyl 3-amino-5-chloro-2-methoxybenzoate is a key consideration. Manufacturers are investing in process optimization and quality control measures to meet the increasing demand from pharmaceutical and agrochemical sectors. Regulatory compliance, such as adherence to Good Manufacturing Practices (GMP), ensures the compound's consistency and safety for research and commercial use.

In conclusion, Methyl 3-amino-5-chloro-2-methoxybenzoate (CAS No. 1340113-16-7) is a compound of significant scientific and industrial relevance. Its applications in drug development, agrochemical research, and material science underscore its versatility. As the fields of biotechnology and sustainable chemistry continue to evolve, this compound is poised to play a pivotal role in addressing global challenges in healthcare and agriculture.